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Compound of Interest

Compound Name: GLUT1-IN-2

Cat. No.: B2755153

Get Quote

For researchers and professionals in drug development, the accurate determination of a

compound's inhibitory potency is critical. This guide provides an objective comparison of the

half-maximal inhibitory concentration (IC50) values for several known GLUT1 inhibitors,

supported by detailed experimental methodologies. This information is intended to aid in the

independent verification and assessment of GLUT1-targeting compounds.

Comparative IC50 Values of GLUT1 Inhibitors
The following table summarizes the reported IC50 values for a selection of GLUT1 inhibitors.

These values have been determined in various cancer cell lines, highlighting the context-

dependent nature of inhibitor potency.
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Inhibitor IC50 Value Cell Line(s) Reference(s)

BAY-876 2 nM Not specified [1]

0.002 µM

Not specified, >100-

fold selectivity over

GLUT2, 3, and 4

[2]

Glutor 11 nM

HCT116 and other

sensitive cancer cell

lines

[3][4]

GLUT-i2 140 nM HEK 293 [5]

GLUT inhibitor-1 242 nM Not specified [6]

GLUT-i1 267 nM HEK 293 [5]

GLUT1-IN-1
5.49 µM, 11.14 µM,

8.73 µM
HeLa, A549, HepG2 [1]

WZB117 ~10 µM
A549, MCF7, Hela,

RKO
[2][3]

Phloretin 49 µM, 61 µM

Yeast-made GLUT1,

Human erythrocyte

GLUT1

[1]

Lavendustin B 15 µM (Ki) Not specified [1]

Genistein
10-15 mM (Ki: 4-15

µM)
HL60, CHO, RBC [7]

4,6-O-ethylidene-α-D-

glucose
12 mM (Ki) Not specified [1]

Experimental Protocols for IC50 Determination
The IC50 values for GLUT1 inhibitors are typically determined using cell-based glucose uptake

assays. These assays measure the ability of a compound to inhibit the transport of glucose or a

labeled glucose analog into cells that express GLUT1. Below are outlines of common

methodologies.
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Fluorescent Glucose Analog Uptake Assay (e.g., 2-
NBDG)
This method utilizes a fluorescently labeled deoxyglucose analog, such as 2-NBDG (2-deoxy-2-

[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-glucose), which is taken up by cells via glucose

transporters.[8][9][10][11] Once inside the cell, 2-NBDG is phosphorylated but cannot be further

metabolized, leading to its accumulation.[9] The intracellular fluorescence is proportional to the

glucose uptake.

General Protocol:

Cell Seeding: Plate cells (e.g., 1 x 10^4 - 5 x 10^4 cells/well) in a 96-well plate and culture

overnight.[8][10]

Compound Treatment: Treat cells with various concentrations of the test inhibitor in glucose-

free medium.[8][10]

Glucose Analog Incubation: Add 2-NBDG to the wells and incubate for a defined period (e.g.,

30 minutes to overnight).[9][10]

Washing: Remove the incubation medium and wash the cells to remove extracellular 2-

NBDG.[8][10]

Measurement: Measure the intracellular fluorescence using a fluorescence plate reader,

microscope, or flow cytometer at an excitation/emission of ~485/535 nm.[8][10]

Data Analysis: Plot the fluorescence intensity against the inhibitor concentration and fit to a

dose-response curve to determine the IC50 value.

Radiolabeled 2-Deoxy-D-glucose ([³H]-2-DG) Uptake
Assay
This classic method employs a radiolabeled glucose analog, [³H]-2-DG, to quantify glucose

uptake.

General Protocol:
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Cell Seeding: Plate cells in a multi-well plate and allow them to adhere.

Compound Treatment: Incubate cells with varying concentrations of the GLUT1 inhibitor.

Radiolabeled Glucose Analog Incubation: Add [³H]-2-DG to the culture medium and incubate

for a short period (e.g., 15 minutes).[12]

Washing: Terminate the uptake by washing the cells with ice-cold buffer to remove

extracellular [³H]-2-DG.[12]

Cell Lysis and Scintillation Counting: Lyse the cells and measure the incorporated

radioactivity using a scintillation counter.

Data Analysis: Determine the IC50 by plotting the radioactive counts against the inhibitor

concentration.

Colorimetric/Luminescent Glucose Uptake Assays
These assays are based on the enzymatic detection of accumulated 2-deoxy-D-glucose-6-

phosphate (2-DG6P).

General Protocol (Luminescent Example):[13][14]

Cell Treatment: Expose cells to the GLUT1 inhibitor and then add 2-deoxyglucose (2DG).

Cell Lysis: Lyse the cells to release the accumulated 2DG6P.[13]

Enzymatic Reaction: Add a detection reagent containing glucose-6-phosphate

dehydrogenase (G6PDH), NADP+, and a pro-luciferin substrate. G6PDH oxidizes 2DG6P,

reducing NADP+ to NADPH.[13]

Signal Generation: A reductase uses the NADPH to convert the pro-luciferin into luciferin,

which is then used by luciferase to produce a luminescent signal.[13]

Measurement: Measure the luminescence, which is proportional to the amount of 2DG taken

up by the cells.
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Data Analysis: Calculate the IC50 from the dose-response curve of luminescence versus

inhibitor concentration.

Visualizing Key Processes
To further clarify the context of GLUT1 inhibition, the following diagrams illustrate the GLUT1

signaling pathway and a generalized workflow for determining IC50 values.
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Caption: A simplified diagram of glucose transport via GLUT1 and its entry into glycolysis.
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IC50 Determination Workflow
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Caption: A generalized workflow for determining the IC50 value of a GLUT1 inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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